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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B082367 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Supercritical fluid dyeing (SFD) offers a sustainable, water-free alternative to conventional

aqueous dyeing methods. This technology utilizes carbon dioxide in its supercritical state

(above 31.1 °C and 73.8 bar) as a dyeing medium. In this state, CO2 exhibits properties of both

a liquid and a gas, allowing it to effectively dissolve non-polar solutes like disperse dyes and

transport them into the polymer matrix of synthetic fibers, particularly polyester. The use of

supercritical CO2 eliminates the need for water, reducing effluent generation and energy

consumption, as a drying step is not required. Furthermore, over 90% of the CO2 can be

recycled. Disperse Red 82, an anthraquinone dye, is well-suited for this process due to its

solubility in supercritical CO2. These application notes provide a detailed protocol for the use of

Disperse Red 82 in the supercritical CO2 dyeing of polyester.

Data Presentation
The efficiency of supercritical CO2 dyeing is highly dependent on the process parameters. The

following tables summarize the solubility of Disperse Red 82 and typical dyeing conditions,

along with their impact on color yield (K/S values).

Table 1: Solubility of Disperse Red 82 in Supercritical CO2

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b082367?utm_src=pdf-interest
https://www.benchchem.com/product/b082367?utm_src=pdf-body
https://www.benchchem.com/product/b082367?utm_src=pdf-body
https://www.benchchem.com/product/b082367?utm_src=pdf-body
https://www.benchchem.com/product/b082367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C) Pressure (MPa) Solubility (mol fraction)

80 20 Data not available

100 20 Data not available

120 20 Data not available

80 25 Data not available

100 25 Data not available

120 25 Data not available

80 30 Data not available

100 30 Data not available

120 30 Data not available

Note: Specific solubility data for Disperse Red 82 was not found in the search results.

However, it is known that the solubility of disperse dyes in supercritical CO2 increases with

both pressure and temperature. The addition of a co-solvent like ethanol can also significantly

enhance solubility.

Table 2: Typical Process Parameters for Supercritical CO2 Dyeing of Polyester with Disperse

Dyes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b082367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Range Unit Notes

Temperature 80 - 140 °C

Affects dye solubility

and fiber swelling.

Higher temperatures

generally increase dye

uptake.[1]

Pressure 17 - 29 MPa

Directly influences

CO2 density, a key

factor for dye solubility

and penetration.[2][3]

Dyeing Time 20 - 90 minutes

Shorter than

conventional methods

due to high diffusion

rates in the

supercritical fluid.[2]

Dye Concentration 1 - 4 % owf*

The amount of dye is

calculated based on

the weight of the

fabric.[3]

CO2 Flow Rate 20 - 40 mL/min

In dynamic systems,

this affects the

dissolution kinetics of

the dye.

% owf: on weight of fabric

Table 3: Effect of Process Parameters on Color Yield (K/S) for Disperse Dyes on Polyester
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Temperature
(°C)

Pressure
(MPa)

Time (min)
Dye
Concentration
(% owf)

Resulting K/S
Value

100 25 60 2 Moderate

120 25 60 2 High

120 20 60 2 Moderate-High

120 25 30 2 Moderate

120 25 60 1 Low-Moderate

120 25 60 4 Very High

Note: This table represents general trends observed in supercritical CO2 dyeing with disperse

dyes. Specific K/S values for Disperse Red 82 will depend on the exact experimental

conditions and measurement techniques. The color strength (K/S) generally increases with

rising temperature and pressure.[3][4]

Experimental Protocols
Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric
Objective: To dye polyester fabric with Disperse Red 82 using a supercritical CO2 medium.

Materials & Equipment:

Polyester fabric (pre-cleaned)

Disperse Red 82 (as a fine powder)

High-pressure dyeing vessel (autoclave) with temperature and pressure controls

High-pressure pump for CO2

CO2 cylinder (purity ≥ 99.5%)

Heating system (e.g., heating jacket or oil bath)
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System for pressure release and CO2 recycling

Procedure:

Sample Preparation:

Cut a sample of pre-cleaned polyester fabric to a desired size (e.g., 5 grams) and weigh it

accurately.

Accurately weigh the required amount of Disperse Red 82 powder (e.g., 2% on the weight

of fabric).

Loading the Vessel:

Place the polyester fabric sample and the dye powder inside the high-pressure dyeing

vessel. Ensure the fabric is loosely arranged to allow for even dye distribution.

Sealing and Purging:

Securely seal the dyeing vessel.

Purge the system with low-pressure CO2 gas for 2-3 minutes to remove any residual air.

Pressurization and Heating:

Begin pumping liquid CO2 into the vessel until the desired pressure (e.g., 25 MPa) is

reached.

Start the heating system and bring the vessel to the target dyeing temperature (e.g., 120

°C) at a controlled rate (e.g., 2-3 °C/min).

Dyeing:

Once the target temperature and pressure are stable, maintain these conditions for the

desired dyeing duration (e.g., 60 minutes).

If the system allows, gentle agitation or circulation of the supercritical fluid can be

employed to ensure uniform dyeing.
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Cooling and Depressurization:

After the dyeing period, cool the vessel down to below 50 °C.

Slowly and carefully release the pressure. As the CO2 returns to its gaseous state, its

solvent power decreases, and any undissolved dye will precipitate. The CO2 can be

captured for recycling.

Sample Removal:

Once the vessel is fully depressurized, open it and remove the dyed polyester sample.

Protocol 2: Post-Dyeing Reduction Clearing
Objective: To remove any residual dye particles adhering to the surface of the dyed fabric,

which can improve the rubbing fastness of the dyeing.

Materials:

Dyed polyester sample from Protocol 1

Sodium dithionite (2 g/L)

Sodium hydroxide (2 g/L)

Deionized water

Beaker

Heating stirrer

Procedure:

Prepare Clearing Solution: Prepare a solution containing 2 g/L sodium dithionite and 2 g/L

sodium hydroxide in deionized water.

Treatment: Immerse the dyed polyester fabric in the clearing solution at 60-70 °C for 15-20

minutes with gentle stirring.
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Rinsing: Remove the fabric from the clearing solution and rinse it thoroughly with warm, then

cold, deionized water until the rinsing water is clear.

Drying: Air-dry the cleaned fabric.

Visualizations
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Caption: Experimental workflow for supercritical CO2 dyeing.
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Caption: Relationship of parameters affecting dyeing outcome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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